2-Cyclopropoxy-6-isopropoxybenzonitrile

• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol
• IUPAC Name: 2-cyclopropyloxy-6-propan-2-yloxybenzonitrile
• InChI: InChI=1S/C13H15NO2/c1-9(2)15-12-4-3-5-13(11(12)8-14)16-10-6-7-10/h3-5,9-10H,6-7H2,1-2H3
• InChI Key: DTEOKYGHNXPIII-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1C#N)OC2CC2

Description

2-Cyclopropoxy-6-isopropoxybenzonitrile is a substituted benzonitrile derivative featuring a benzene ring with a nitrile (–CN) group at position 1, a cyclopropoxy (–O–C₃H₅) group at position 2, and an isopropoxy (–O–C₃H₇) group at position 5. The cyclopropoxy group introduces significant steric and electronic effects due to its strained three-membered ring, while the isopropoxy group contributes to lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-6-isopropoxybenzonitrile typically involves the reaction of appropriate substituted benzonitrile with cyclopropyl and isopropyl alcohols under specific conditions. One common method involves the use of a base such as sodium hydride or potassium carbonate to deprotonate the alcohols, followed by nucleophilic substitution on the benzonitrile derivative.

Industrial Production Methods: Industrial production of this compound may involve large-scale reactions using continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 2-Cyclopropoxy-6-isopropoxybenzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the nitrile group to an amine.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyclopropoxy or isopropoxy groups are replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Sodium hydride or potassium carbonate as bases.

Major Products:

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of various substituted benzonitriles.

Scientific Research Applications

2-Cyclopropoxy-6-isopropoxybenzonitrile has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the synthesis of drugs.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-6-isopropoxybenzonitrile depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The pathways involved can include inhibition of enzyme activity or binding to specific receptors, leading to therapeutic effects.

Comparison with Similar Compounds

2-Bromo-6-isopropoxybenzonitrile

• Structure : Benzonitrile core with bromine (–Br) at position 2 and isopropoxy at position 6.
• Key Differences :
  • Substituent Reactivity : Bromine acts as a leaving group, enabling participation in cross-coupling reactions (e.g., Suzuki or Ullmann couplings), whereas the cyclopropoxy group in the target compound is less reactive in such contexts but may undergo ring-opening under acidic or radical conditions .
  • Electronic Effects : Bromine’s electron-withdrawing nature contrasts with the cyclopropoxy group’s mixed electron-donating/withdrawing effects due to ring strain.
• Applications : Brominated analogs are pivotal in pharmaceutical intermediates (e.g., kinase inhibitors), while the target compound’s nitrile and ether groups may favor agrochemical or material science applications .

2-Cyclopropoxy-6-isopropoxy-N-methylaniline

• Structure : Aniline (–NHCH₃) core with cyclopropoxy and isopropoxy groups at positions 2 and 6.
• Key Differences: Functional Group: The aniline’s amine group imparts basicity and hydrogen-bonding capability, unlike the nitrile group, which is polar but non-basic. Reactivity: Anilines are prone to oxidation and electrophilic substitution, whereas nitriles undergo hydrolysis to carboxylic acids or reduction to amines .
• Applications : Aniline derivatives are common in dye and drug synthesis, while nitriles are utilized in polymer chemistry (e.g., acrylonitrile derivatives) .

2-(Aminomethyl)-6-cyclopropoxybenzamide

• Structure: Benzamide with an aminomethyl (–CH₂NH₂) group at position 2 and cyclopropoxy at position 6.
• Key Differences :
  • Functional Group : The amide (–CONH₂) enables hydrogen bonding, enhancing solubility and biological activity compared to the nitrile’s inertness.
  • Biological Relevance : Amides are prevalent in bioactive molecules (e.g., protease inhibitors), whereas nitriles may serve as bioisosteres for carbonyl groups .

2-Bromo-4-cyclobutoxy-6-fluorobenzonitrile

• Structure : Benzonitrile with bromine (position 2), cyclobutoxy (position 4), and fluorine (position 6).
• Key Differences :
  • Substituent Positions and Types : Fluorine’s electronegativity enhances metabolic stability, while cyclobutoxy’s larger ring reduces strain compared to cyclopropoxy.
  • Reactivity : Halogen diversity (Br/F) enables dual functionalization in medicinal chemistry, unlike the target compound’s ether-dominated profile .